N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-5-fluoro-3-methyl-1-benzofuran-2-carboxamide

• IUPAC Name: N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-5-fluoro-3-methyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C14H12FN3O2S2/c1-3-21-14-18-17-13(22-14)16-12(19)11-7(2)9-6-8(15)4-5-10(9)20-11/h4-6H,3H2,1-2H3,(H,16,17,19)
• InChI Key: MXAZTDWBGGGHOY-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)C2=C(C3=C(O2)C=CC(=C3)F)C
• Molecular Formula: C14H12FN3O2S2
• Molecular Weight: 337.4 g/mol

Description

Thiadiazole derivatives, including those with benzofuran moieties, are of significant interest in various scientific and practical fields due to their wide range of biological activities and applications in materials science. These compounds have been extensively studied for their potential in medicinal chemistry, particularly as antimicrobial, anticancer, and anti-inflammatory agents, as well as their role in the development of semiconductors, polymers, and nanomaterials.

Synthesis Analysis

The synthesis of thiadiazole derivatives often involves cyclization reactions, utilizing thioamide as a key intermediate. Microwave-assisted synthesis is a common method for producing these compounds, offering a fast and efficient route to various thiadiazole scaffolds coupled with benzamide or other pharmacophore groups through appropriate linkers (Tiwari et al., 2017).

Mechanism of Action

The mechanism of action of thiadiazole derivatives can vary depending on their structure and the target organism. For instance, some thiadiazole derivatives have shown antimicrobial activities against certain strains of bacteria.

Safety and Hazards

The safety and hazards associated with thiadiazole derivatives can vary depending on their structure. For instance, 5-Ethylthio-1H-tetrazole is classified as causing skin irritation and serious eye irritation. It is recommended to wear protective gloves, protective clothing, eye protection, and face protection when handling this compound.